Cas no 20716-41-0 (1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one)

1-(4-Hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one is a nitro-substituted aromatic ketone characterized by its distinct functional groups, including a hydroxyl, methoxy, and nitro moiety on the benzene ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, such as pharmaceuticals, agrochemicals, or fine chemicals. The presence of both electron-donating (hydroxy, methoxy) and electron-withdrawing (nitro) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its well-defined structure allows for precise modifications, making it valuable in research and industrial applications requiring tailored aromatic derivatives. Proper handling is advised due to its potential sensitivity under certain conditions.

1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one structure

20716-41-0 structure

Product Name:1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one

CAS No:20716-41-0

MF:C₉H₉NO₅

MW:211.171462774277

CID:290180

PubChem ID:294764

Update Time:2025-10-17

1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(4-hydroxy-3-methoxy-5-nitrophenyl)-
- 1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethanone
- 1-(4-Hydroxy-3-methoxy-5-nitro-phenyl)-aethanon
- 1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one
- 1-(4-hydroxy-3-methoxy-5-nitro-phenyl)-ethanone
- 3-Methoxy-4-hydroxy-5-nitro-acetophenon
- 4'-Hydroxy-3'-methoxy-5'-nitroacetophenone
- AC1L6MMM
- NSC163809
- SureCN5598228
- EN300-108882
- NITROAPOCYNIN
- CS-0255283
- 20716-41-0
- DTXSID00303967
- AKOS017975946
- SCHEMBL5598228
- 4-Hydroxy-3-methoxy-5-nitroacetophenone
- Q21099563
- NSC-163809
- Acetophenone, 4'-hydroxy-3'-methoxy-5'-nitro-
- UNII-P5EU8NHL98
- F83279
- P5EU8NHL98
- Z1416284922
- PGKVPHVPNDBJTO-UHFFFAOYSA-N
- Ethanone, 1-(4-hydroxy-3-methoxy-5-nitrophenyl)-
- acetophenone, 4-hydroxy-3-methoxy-5-nitro-
- Inchi： 1S/C9H9NO5/c1-5(11)6-3-7(10(13)14)9(12)8(4-6)15-2/h3-4,12H,1-2H3
- InChI Key： PGKVPHVPNDBJTO-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C(=CC(C(C)=O)=C1)[N+](=O)[O-])O

Computed Properties

Exact Mass: 211.04807
Monoisotopic Mass: 211.04807239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 92.4Å²

Experimental Properties

PSA: 89.67
LogP: 2.03480

1-(4-hydroxy-3-methoxy-5-nitrophenyl)ethan-1-one Pricemore >>

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